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An In-depth Technical Guide to the Chemical Properties and Reactivity of Triphenylaluminum

For Researchers, Scientists, and Drug Development Professionals

Abstract
Triphenylaluminum (TPA), with the chemical formula C₁₈H₁₅Al, is a highly reactive

organoaluminum compound that serves as a potent Lewis acid and a valuable reagent in

organic synthesis and materials science.[1][2] Characterized as a white crystalline solid, its

utility is underscored by its extreme sensitivity to air and moisture, necessitating specialized

handling procedures under inert atmospheres.[1][2][3] This guide provides a comprehensive

overview of the core chemical properties, reactivity, and experimental protocols associated with

triphenylaluminum, tailored for professionals in research and development.

Chemical and Physical Properties
Triphenylaluminum's physical properties are fundamental to its handling and application in

various chemical processes. The compound is a white crystalline solid, and its thermal

behavior has been a subject of some discrepancy in reported literature, likely due to variances

in purity and measurement conditions.[1][3][4] It is readily soluble in anhydrous, non-protic

organic solvents such as toluene, chloroform, and ethers.[1] In solution, its structure is highly

dependent on the solvent; it exists as a dimer in hydrocarbon solvents, connected by bridging

phenyl groups, but forms monomeric complexes in coordinating solvents like tetrahydrofuran

(THF).[1][5]
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Table 1: Physical and Chemical Properties of Triphenylaluminum

Property Value Source(s)

Molecular Formula C₁₈H₁₅Al [1][4][6]

Molecular Weight 258.3 g/mol [1][2][6]

Appearance White crystalline solid [1][2][3]

Melting Point
229–232 °C (after

sublimation); 237 °C
[1][3][4]

Boiling Point
245 °C (Note: Decomposition

may occur)
[1]

Density
0.868 g/mL at 25 °C (as a 1 M

solution in dibutyl ether)
[1][3][4]

Flash Point 17 °C (62.6 °F) [3][4]

Solubility

Soluble in anhydrous organic

solvents (dibutyl ether,

chloroform, toluene). Insoluble

and reacts vigorously with

water.

[1]

Enthalpy of Sublimation 41 ± 1 kcal/mol (at 455 K) [7]

CAS Number 841-76-9 [1][3][4]

Reactivity and Chemical Behavior
The reactivity of triphenylaluminum is dominated by the polarized aluminum-carbon bond and

the electron-deficient nature of the aluminum center, which imparts strong Lewis acidity.[1][2]

Reactivity with Air and Water
Triphenylaluminum is extremely reactive with both air and water. It is a pyrophoric compound,

meaning it can ignite spontaneously upon exposure to air.[6] This necessitates that all handling

and storage be conducted under a dry, inert atmosphere such as nitrogen or argon.[8]
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The reaction with water is immediate, vigorous, and highly exothermic, sometimes described as

explosive.[8][9] This hydrolysis reaction produces aluminum hydroxide and benzene.[1] This

extreme water sensitivity precludes the use of any protic solvents in reactions involving

triphenylaluminum.[1]

Lewis Acidity and Complex Formation
As a potent Lewis acid, triphenylaluminum readily accepts electron pairs from donor molecules

to form stable complexes.[2] This behavior is crucial for its role in catalysis. For instance, it

forms adducts with ethers, amines, and other Lewis bases.[5] In solvents like THF, the

formation of a monomeric AlPh₃(THF) complex enhances its reactivity in certain catalytic

applications compared to its dimeric form in non-coordinating solvents.[1]

Role in Organic Synthesis and Polymerization
Triphenylaluminum is a versatile reagent in organic synthesis. It serves as a catalyst for the

polymerization of vinyl compounds and facilitates various dehydration and alkylation reactions.

[1] It can also act as a strong reducing agent.[3] Its reaction with carbonyl compounds, such as

the radical reaction observed with benzophenone, highlights its utility in forming new carbon-

carbon bonds.[1]

Experimental Protocols and Methodologies
Due to its hazardous nature, working with triphenylaluminum requires meticulous attention to

safety and adherence to established protocols.

Safety and Handling
Caution! Triphenylaluminum is pyrophoric and reacts violently with water.[8] All operations must

be performed in a well-maintained, nitrogen-filled glovebox or under a continuous flow of inert

gas using Schlenk line techniques.[8]

Personal Protective Equipment (PPE): Wear flame-retardant laboratory coats, chemical-

resistant gloves, and safety glasses or a face shield.[4]

Inert Atmosphere: Ensure all glassware is rigorously dried by flaming under vacuum or oven-

drying, and the entire apparatus is purged with dry nitrogen or argon before introducing the

reagent.[8]
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Storage: Store in a tightly sealed container under an inert atmosphere, away from heat,

ignition sources, and moisture.[10]

Fire Extinguishing: In case of fire, use a Class D fire extinguisher (for combustible metals).

DO NOT USE WATER, carbon dioxide, or halogenated extinguishers.[4]

Synthesis of Triphenylaluminum via Transmetalation
A common laboratory-scale synthesis involves the transmetalation reaction between

diphenylmercury and aluminum metal.[1][8] The following protocol is adapted from the

procedure published in Organic Syntheses.[8]

Reaction:3 Hg(C₆H₅)₂ + 2 Al → 2 Al(C₆H₅)₃ + 3 Hg[2]

Materials:

Aluminum wool (12 g, 0.44 g-atom)

Diphenylmercury (80 g, 0.23 mole)

Sodium-dried xylene (340 mL)

Anhydrous diethyl ether (250 mL)

Procedure:

Apparatus Setup: A 500-mL one-necked flask with a side arm for nitrogen inlet is fitted with a

reflux condenser. The entire system is thoroughly dried by flaming under a slow stream of

nitrogen.[8]

Reaction Initiation: Inside a nitrogen-filled glovebox, the flask is charged with aluminum wool

and diphenylmercury. Sodium-dried xylene is added, and the flask is re-attached to the

condenser.[8]

Reflux: The reaction mixture is heated in an oil bath maintained at 140–150 °C and allowed

to reflux for 24 hours under a positive pressure of nitrogen.[8]
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Solvent Removal: After cooling to room temperature, the xylene is removed by distillation

under reduced pressure (20–30 mm Hg).[8]

Extraction: The remaining solid, containing the product and elemental mercury, is transferred

to a Soxhlet extraction thimble inside a glovebox. The product is extracted with anhydrous

diethyl ether for 15–20 hours. During this time, white crystals of the triphenylaluminum

etherate precipitate in the extraction flask.[8]

Isolation of Etherate: The ether is decanted, and the crystals are washed with small portions

of dry ether. The triphenylaluminum etherate is then dried at 25 °C under reduced pressure.

[8]

Purification (Sublimation): To obtain pure, ether-free triphenylaluminum, the etherate is

heated to 150 °C under high vacuum (0.1 mm Hg). The triphenylaluminum sublimes and can

be collected on a cold finger or in a cooler part of the apparatus, yielding the final product

with a melting point of 229–232 °C.[1]

Visualization of Workflows and Reactions
Diagrams created using Graphviz provide clear visual representations of key processes

involving triphenylaluminum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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